N-(5-chloro-2-methoxyphenyl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C21H19ClN4O2/c1-28-19-8-7-16(22)9-18(19)25-21(27)15-11-26(12-15)20-10-17(23-13-24-20)14-5-3-2-4-6-14/h2-10,13,15H,11-12H2,1H3,(H,25,27)
• InChI Key: OCMUFXPQUGEKLI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C2CN(C2)C3=NC=NC(=C3)C4=CC=CC=C4
• Molecular Formula: C21H19ClN4O2
• Molecular Weight: 394.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide, also known as AZD-9291, is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) that has been developed for the treatment of non-small cell lung cancer (NSCLC). AZD-9291 selectively targets the mutated form of EGFR, which is commonly found in NSCLC patients.

Scientific Research Applications

Antiviral Research

Research into 5-substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines, a category of acyclic nucleoside phosphonate analogues, has explored their antiviral activity. Although these compounds showed limited efficacy against DNA viruses, certain derivatives demonstrated significant inhibition of retrovirus replication, including human immunodeficiency virus (HIV) and Moloney murine sarcoma virus (Hocková, Holý, Masojídková, Andrei, Snoeck, De Clercq, & Balzarini, 2003).

Anti-inflammatory and Analgesic Agents

Novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized and evaluated as anti-inflammatory and analgesic agents. This research identified compounds with significant COX-2 selectivity and analgesic and anti-inflammatory activities, comparing favorably with standard drugs like sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antidepressant and Nootropic Agents

The synthesis and pharmacological evaluation of Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone have shown potential as antidepressant and nootropic agents. Certain derivatives were highlighted for their significant activity, suggesting the therapeutic potential of these compounds for central nervous system disorders (Thomas, Nanda, Kothapalli, & Hamane, 2016).

Antimicrobial Activity

Research into novel (E)-N′-(2-chloropyrimidin-4-yl)-N-(5-cyano-2-hydroxy-6-phenylpyrimidin-4-yl) formamidine derivatives has been conducted to evaluate their antimicrobial activity. This study found that certain compounds exhibited promising activity against a range of pathogenic bacteria and fungi (Mallikarjunaswamy, Bhadregowda, & Mallesha, 2016).

Anticancer and Anti-inflammatory Research

Novel pyrazolopyrimidines derivatives have been synthesized and screened for their anticancer and anti-5-lipoxygenase activities. This research indicates the potential of these compounds in cancer treatment and inflammation control (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).